![molecular formula C9H10N2O B8507001 3-ethenyl-6,7-dihydro-5H-pyrano[2,3-c]pyridazine](/img/structure/B8507001.png)
3-ethenyl-6,7-dihydro-5H-pyrano[2,3-c]pyridazine
Cat. No. B8507001
M. Wt: 162.19 g/mol
InChI Key: IJGQLJLMCLESNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071592B2
Procedure details
Argon was bubbled for 15 minutes through a solution of 6,7-dihydro-5H-pyrano[2,3-c]pyridazin-3-yl trifluoromethanesulfonate (228 mg, 0.8 mmol) in 1,2-dimethoxyethane (6.5 ml). Tetrakis(triphenylphosphine)palladium(0) (50 mg, 0.0475 mmol) was added and the solution stirred for 20 minutes under argon. The mixture was then treated with potassium carbonate (111 mg, 0.8 mmol), water (1.9 ml) and triethenylboroxin pyridine complex (180 mg, 0.75 mmol). After stirring for 2 hours at 80° C., the mixture was cooled and partitioned between DCM and saturated aqueous sodium bicarbonate solution. Layers were separated and the aqueous was extracted twice with 20% MeOH/DCM. The combined organic solution was dried over magnesium sulfate, evaporated and the residue chromatographed on silica, eluting with ethyl acetate to give the product as a white solid (100 mg, 77%).
Name
6,7-dihydro-5H-pyrano[2,3-c]pyridazin-3-yl trifluoromethanesulfonate
Quantity
228 mg
Type
reactant
Reaction Step One
Name
Yield
77%
Identifiers
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REACTION_CXSMILES
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FC(F)(F)S(O[C:7]1[N:12]=[N:11][C:10]2[O:13][CH2:14][CH2:15][CH2:16][C:9]=2[CH:8]=1)(=O)=O.C(=O)([O-])[O-].[K+].[K+].O.CO[CH2:28][CH2:29]OC>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH:28]([C:7]1[N:12]=[N:11][C:10]2[O:13][CH2:14][CH2:15][CH2:16][C:9]=2[CH:8]=1)=[CH2:29] |f:1.2.3,^1:35,37,56,75|
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Inputs
Step One
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Name
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6,7-dihydro-5H-pyrano[2,3-c]pyridazin-3-yl trifluoromethanesulfonate
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Quantity
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228 mg
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Type
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reactant
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Smiles
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FC(S(=O)(=O)OC1=CC2=C(N=N1)OCCC2)(F)F
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Name
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Quantity
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6.5 mL
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Type
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reactant
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Smiles
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COCCOC
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Step Two
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Name
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Quantity
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111 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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1.9 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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50 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the solution stirred for 20 minutes under argon
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After stirring for 2 hours at 80° C.
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was cooled
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between DCM and saturated aqueous sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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Layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous was extracted twice with 20% MeOH/DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic solution was dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue chromatographed on silica
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WASH
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Type
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WASH
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Details
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eluting with ethyl acetate
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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C(=C)C1=CC2=C(N=N1)OCCC2
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 100 mg | |
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
